Cas no 832721-28-5 (1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide)
832721-28-5 structure
Product Name:1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide
CAS No:832721-28-5
MF:C12H28IN
MW:313.261896133423
CID:674392
PubChem ID:71415862
Update Time:2025-04-19
1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide
- dimethyl(dipentyl)azanium,iodide
- N,N-Dimethyl-N-pentylpentan-1-aminium iodide
- 832721-28-5
- DTXSID40835272
-
- Inchi: 1S/C12H28N.HI/c1-5-7-9-11-13(3,4)12-10-8-6-2;/h5-12H2,1-4H3;1H/q+1;/p-1
- InChI Key: OZMXTFRAPNKVGJ-UHFFFAOYSA-M
- SMILES: [I-].[N+](C)(C)(CCCCC)CCCCC
Computed Properties
- Exact Mass: 313.12665g/mol
- Monoisotopic Mass: 313.12665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 95.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
832721-28-5 (1-Pentanaminium, N,N-dimethyl-N-pentyl-, iodide) Related Products
- 1116-76-3(Trioctylamine)
- 4088-22-6(N-Methyldioctadecylamine)
- 2138-24-1(Tetra-N-hexylammonium Iodide)
- 7396-58-9(N-Methyldidecylamine)
- 3535-83-9(Tetraheptylammonium iodide)
- 311-28-4(Tetrabutylammonium iodide)
- 102-87-4(Tridodecylamine)
- 4455-26-9(Methyldioctylamine)
- 102-86-3(Trihexylamine)
- 2915-90-4(Didodecylmethylamine)
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